Cas no 1190314-86-3 (4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 1190314-86-3
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 4562184
• PubChem ID: 74891972
• Update Time: 2025-06-11

4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-7-azainole-3-carbaldehyde
• 4-Fluoro-7-azainole-3-carboxaldehyde
• 4-FLUORO-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBALDEHYDE
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 4-fluoro-
• 4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• DTXSID401225297
• CS-0338842
• 1190314-86-3
• 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

• Inchi： 1S/C8H5FN2O/c9-6-1-2-10-8-7(6)5(4-12)3-11-8/h1-4H,(H,10,11)
• InChI Key： SBHZLMHAKXVWFM-UHFFFAOYSA-N
• SMILES： C12NC=C(C=O)C1=C(F)C=CN=2

Computed Properties

• Exact Mass: 164.03859095g/mol
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Introduction to 4-Fluoro-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1190314-86-3)

4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1190314-86-3) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent at the 4-position and an aldehyde functional group at the 3-position imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde consists of a fused pyrrole and pyridine ring system, with a fluorine atom at the 4-position and an aldehyde group at the 3-position. This arrangement provides a rigid and planar structure, which is crucial for its biological activity. The fluorine substituent can influence the electronic properties of the molecule, enhancing its reactivity and stability. The aldehyde group, on the other hand, offers multiple points of functionalization, enabling the synthesis of a wide range of derivatives.

In recent years, 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its use as an intermediate in the synthesis of inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are important targets in cancer therapy. The ability to modulate kinase activity through small-molecule inhibitors has opened new avenues for developing targeted cancer treatments.

Beyond its applications in cancer research, 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has also shown promise in other therapeutic areas. For example, recent studies have explored its potential as an inhibitor of viral replication, particularly in the context of RNA viruses such as influenza and SARS-CoV-2. The unique structural features of this compound allow it to interact with viral enzymes and disrupt their function, thereby inhibiting viral replication and spread.

The synthetic accessibility of 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has further enhanced its utility in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for both academic and industrial applications. These synthetic methods often involve multi-step processes that include cyclization reactions, fluorination steps, and functional group manipulations. The ability to synthesize this compound efficiently has facilitated its use in high-throughput screening assays and combinatorial chemistry approaches.

In addition to its direct applications as a lead compound or intermediate, 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has also been used as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into the structure-function relationships that govern its biological activity. This information is crucial for optimizing the potency and selectivity of lead compounds during drug development.

The safety profile of 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 4-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1190314-86-3) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting point for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new opportunities for utilizing this compound in drug discovery and development.